Cas no 379236-40-5 (1,3-dimethyl 5-(2-{5-(5-methylfuran-2-yl)-4-oxo-3-phenyl-3H,4H-thieno2,3-dpyrimidin-2-ylsulfanyl}acetamido)benzene-1,3-dicarboxylate)

• Product Name: 1,3-dimethyl 5-(2-{5-(5-methylfuran-2-yl)-4-oxo-3-phenyl-3H,4H-thieno2,3-dpyrimidin-2-ylsulfanyl}acetamido)benzene-1,3-dicarboxylate
• CAS No: 379236-40-5
• Molecular Formula: C₂₉H₂₃N₃O₇S₂
• Molecular Weight: 589.638824701309
• CID: 5906125
• PubChem ID: 2132618

1,3-dimethyl 5-(2-{5-(5-methylfuran-2-yl)-4-oxo-3-phenyl-3H,4H-thieno2,3-dpyrimidin-2-ylsulfanyl}acetamido)benzene-1,3-dicarboxylate Properties

Names and Identifiers

• dimethyl 5-(2-((5-(5-methylfuran-2-yl)-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamido)isophthalate
• 1,3-Benzenedicarboxylic acid, 5-[[2-[[3,4-dihydro-5-(5-methyl-2-furanyl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]thio]acetyl]amino]-, 1,3-dimethyl ester
• 1,3-dimethyl 5-(2-{5-(5-methylfuran-2-yl)-4-oxo-3-phenyl-3H,4H-thieno2,3-dpyrimidin-2-ylsulfanyl}acetamido)benzene-1,3-dicarboxylate
• F1174-3013
• Oprea1_639126
• 379236-40-5
• dimethyl 5-[[2-[5-(5-methylfuran-2-yl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetyl]amino]benzene-1,3-dicarboxylate
• 1,3-dimethyl 5-(2-{[5-(5-methylfuran-2-yl)-4-oxo-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamido)benzene-1,3-dicarboxylate
• Z56848139
• AKOS000807481

• InChIKey： VRTDYBGHMCKFSP-UHFFFAOYSA-N
• Inchi： 1S/C29H23N3O7S2/c1-16-9-10-22(39-16)21-14-40-25-24(21)26(34)32(20-7-5-4-6-8-20)29(31-25)41-15-23(33)30-19-12-17(27(35)37-2)11-18(13-19)28(36)38-3/h4-14H,15H2,1-3H3,(H,30,33)
• SMILES： C1(C(OC)=O)=CC(NC(CSC2N(C3=CC=CC=C3)C(=O)C3C(C4=CC=C(C)O4)=CSC=3N=2)=O)=CC(C(OC)=O)=C1

Computed Properties

• Exact Mass: 589.09774243g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 10
• Monoisotopic Mass: 589.09774243g/mol
• Heavy Atom Count: 41
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 181Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives